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Compound of Interest

Compound Name: VPC-18005

Cat. No.: B10831163

This document provides crucial guidance for the safe handling, use, and disposal of VPC-
18005, a small molecule ERG antagonist. The following procedures are designed to ensure the
safety of researchers, scientists, and drug development professionals while maintaining
experimental integrity.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling VPC-
18005. The following table summarizes the required PPE.
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PPE Category Item Specification
) Chemically resistant,

Hand Protection Gloves ] o
disposable gloves (e.g., nitrile)
ANSI Z87.1 certified safety

Eye Protection Safety Glasses glasses with side shields or
goggles

Body Protection Lab Coat Standard laboratory coat
Required when handling the
compound as a powder or

) ) ) when engineering controls are
Respiratory Protection Respirator

insufficient. A NIOSH-approved
N95 or higher-rated respirator
is recommended

Note: It is crucial to use PPE made of materials that have been tested for resistance to the
specific chemicals being handled. Always inspect PPE for integrity before use.

Operational Plan: From Receipt to Disposal

A systematic approach to handling VPC-18005 is essential to minimize exposure and
contamination risk. The following workflow outlines the key steps.
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Receiving and Storage

Receive Shipment

A
Cnspect for Damage)

Y

[Store at -20°C (1 month) or -80°C (6 monthsD

Preparation
A

Don Appropriate PPE

Y

[Weigh Compound in a Ventilated Enclosure)

A

[Dissolve in Appropriate Solvent (e.g., DMSO)]

Experimentation
Y \
[Treat Cells in Culture) (Administer to Zebrafish ModeD
Luciferase Assay, 9 .
Migration/Invasion Assay L lasiassinalsss
\

Data A@Qﬁ

Waste Manageni;ent and Disposal

[Decontaminate Work Surfaces]

A

(Collect Contaminated PPE and Materials]

Y

[Dispose as Hazardous Chemical Waste)

Click to download full resolution via product page

Caption: Experimental workflow for handling VPC-18005.
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Disposal Plan

All waste materials contaminated with VPC-18005 must be treated as hazardous chemical
waste. This includes, but is not limited to, pipette tips, centrifuge tubes, gloves, and any excess

or expired compound.

Waste Type Disposal Procedure

Collect in a designated, sealed, and clearly

Solid Waste )

labeled hazardous waste container.

Collect in a designated, sealed, and clearly
Liquid Waste labeled hazardous waste container. Do not pour

down the drain.

Dispose of in a designated sharps container for
Sharps

hazardous chemical waste.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Experimental Protocols

VPC-18005 has been utilized in various in vitro and in vivo studies to investigate its inhibitory
effects on the ERG transcription factor in prostate cancer.

In Vitro Luciferase Reporter Assay

This assay is used to quantify the inhibitory effect of VPC-18005 on ERG-mediated gene

transcription.

Methodology:

» Seed prostate cancer cells (e.g., VCaP) in a 96-well plate.

o Transfect cells with a luciferase reporter plasmid containing an ERG-responsive promoter.

o Treat the cells with varying concentrations of VPC-18005 (e.g., 0.1 uM to 50 uM) or a vehicle
control (e.g., DMSO).
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e Incubate for 24-48 hours.
¢ Lyse the cells and measure luciferase activity using a luminometer.

o Normalize luciferase activity to a co-transfected control plasmid (e.g., Renilla luciferase) to
account for variations in transfection efficiency and cell number.

Cell Migration and Invasion Assays

These assays assess the impact of VPC-18005 on the migratory and invasive capabilities of
cancer cells.

Methodology:

o Seed ERG-expressing prostate cancer cells in the upper chamber of a transwell insert (with
or without a Matrigel coating for invasion and migration assays, respectively).

o Add media containing a chemoattractant (e.g., fetal bovine serum) to the lower chamber.
o Treat the cells in the upper chamber with VPC-18005 or a vehicle control.

 Incubate for a specified period (e.g., 24 hours).

e Remove non-migrated/invaded cells from the top of the insert.

e Fix and stain the cells that have migrated/invaded to the bottom of the insert.

e Quantify the number of migrated/invaded cells by microscopy.

Zebrafish Xenograft Model of Metastasis

This in vivo model is used to evaluate the effect of VPC-18005 on cancer cell metastasis.
Methodology:

¢ Microinject fluorescently labeled human prostate cancer cells into the yolk sac of zebrafish
embryos.

o Expose the embryos to VPC-18005 or a vehicle control in the surrounding water.
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e Monitor the dissemination of cancer cells from the yolk sac to other parts of the embryo over
several days using fluorescence microscopy.

e Quantify the extent of metastasis by counting the number of fluorescent cells that have
migrated beyond the injection site.

Signaling Pathway

VPC-18005 functions by directly targeting the ERG-ETS domain, thereby inhibiting its ability to
bind to DNA and regulate the transcription of target genes involved in cell migration, invasion,
and metastasis.

VPC-18005 Mechanism of Action
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Caption: VPC-18005 signaling pathway.
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[https://www.benchchem.com/product/b10831163#personal-protective-equipment-for-
handling-vpc-18005]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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